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4-Amino-5-bromo-2-chlorobenzoic

acid

Cat. No.: B12464516

Get Quote

Introduction & Structural Context
4-amino-5-bromo-2-chlorobenzoic acid is a tetra-substituted benzene derivative critical in

the synthesis of bioactive pharmaceutical scaffolds (e.g., 5-HT4 agonists).[1] Its structural

integrity relies on the precise positioning of three functional groups relative to the benzoic acid

core:

C1: Carboxylic Acid (-COOH)[1]

C2: Chlorine (-Cl) [Ortho to COOH][1]

C4: Amino (-NH

) [Para to COOH][1]

C5: Bromine (-Br) [Ortho to NH

, Meta to COOH][1]
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Why IR Differentiation Matters
Researchers often confuse this molecule with its positional isomers (e.g., 2-amino-4-bromo-5-

chlorobenzoic acid, CAS 150812-32-1).[1] While Mass Spectrometry confirms the molecular

weight, only IR (or NMR) can rapidly distinguish the substitution pattern—specifically the ortho-

relationship between the Amino and Bromo groups.

Spectral Analysis: Target vs. Parent Scaffold
The most reliable method for characterizing this molecule is comparing it against its non-

brominated parent, 4-amino-2-chlorobenzoic acid.[1] The addition of the bromine atom at

position 5 induces specific, predictable shifts.

Table 1: Comparative Peak Assignments
Data synthesized from NIST standards for the parent scaffold and theoretical halogen-shift

corrections.
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Functional
Group

Vibration Mode

Parent
Scaffold (4-
amino-2-
chloro)

Target
Molecule (4-
amino-5-
bromo-2-
chloro)

Shift
Mechanism

Amino (-NH

)

Asymmetric

Stretch

3425 - 3450

cm⁻¹

3440 - 3465

cm⁻¹

Blue Shift: Steric

crowding by

ortho-Br restricts

H-bonding

potential.[1]

Amino (-NH

)

Symmetric

Stretch
3338 cm⁻¹

3345 - 3355

cm⁻¹

Blue Shift:

Inductive effect (-

I) of Br pulls

density, stiffening

the N-H bond.[1]

Carboxylic Acid O-H Stretch
2500 - 3300

cm⁻¹ (Broad)

2500 - 3300

cm⁻¹

Unchanged:

Dimerization

remains the

dominant factor.

[1]

Carbonyl (C=O)
C=O[1][2][3]

Stretch (Dimer)

1666 - 1670

cm⁻¹

1675 - 1685

cm⁻¹

Blue Shift: Br (-I

effect) meta to

COOH slightly

increases bond

order.[1]

Aromatic Ring C=C Skeletal 1597, 1585 cm⁻¹
1570 - 1590

cm⁻¹

Red Shift: Heavy

atom (Br) mass

effect dampens

ring vibrations.[1]

C-N Bond C-N Stretch ~1250 - 1300

cm⁻¹

1280 - 1310

cm⁻¹

Blue Shift: Ortho-

Br steric

compression

strengthens the
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C-N bond

character.[1]

Carbon-Halogen C-Cl Stretch 730 - 750 cm⁻¹ 730 - 750 cm⁻¹
Position 2 is

unchanged.[1]

Carbon-Halogen C-Br Stretch Absent 550 - 650 cm⁻¹

Diagnostic Peak:

New distinct

band in the

fingerprint

region.[1]

Experimental Protocol: Distinguishing Isomers
To differentiate 4-amino-5-bromo-2-chlorobenzoic acid from its isomers, a rigorous IR

protocol is required.[1] The "Fingerprint Region" (1500–400 cm⁻¹) is the decision-making zone.

[1]

Methodology
Sample Preparation:

Preferred: KBr Pellet (1-2 mg sample in 200 mg KBr).[1] This ensures clear resolution of

the sharp aromatic peaks often obscured in ATR due to refractive index limitations.

Alternative: ATR (Diamond Crystal).[1] Ensure high pressure is applied to suppress

baseline noise in the 2500-3000 cm⁻¹ region.[1]

Scan Parameters:

Resolution: 2 cm⁻¹ (Critical for resolving split peaks in the 1600 cm⁻¹ region).[1]

Scans: 32 minimum.[1]

Diagnostic Workflow
The following decision tree illustrates how to use IR data to validate the specific isomer identity.
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Unknown Sample Spectrum

Check C=O Region
(1660-1700 cm⁻¹)

C=O Frequency?

Check NH₂ Region
(3300-3500 cm⁻¹)

Check Fingerprint
(500-900 cm⁻¹)

C-Br Band Present?

Isomer: 2-amino-4-bromo...
(C=O < 1660 cm⁻¹ due to H-bond)

Target: 4-amino-5-bromo-2-chloro
(C=O ~1675 cm⁻¹)

High (>1670)
Dimer Only

Low (<1665)
Intra-molecular H-bond

Absent
(Check Synthesis)

New Band @ 600 cm⁻¹
(vs Parent Scaffold)

Click to download full resolution via product page

Figure 1: Decision logic for confirming the identity of 4-amino-5-bromo-2-chlorobenzoic acid
against isomers with intramolecular hydrogen bonding.
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The "Ortho-Effect" on Amino Bands
In the target molecule, the Bromine is ortho to the Amino group. This is the most significant

differentiator from the parent scaffold.

Mechanism: The bulky Bromine atom exerts steric pressure on the Amino group, preventing

it from rotating freely. This often decouples the Amino group from the ring's conjugation

slightly, leading to higher energy (higher wavenumber) stretching vibrations compared to the

unhindered parent.

Observation: Look for the NH

doublet to be sharper and shifted +10-20 cm⁻¹ higher than in 4-amino-2-chlorobenzoic acid.
[1]

The C=O[3][4] Frequency Logic
Isomer Differentiation: In the isomer 2-amino-4-bromo-5-chlorobenzoic acid, the Amino group

is ortho to the Carboxylic Acid.[1] This allows for a strong intramolecular hydrogen bond

between the NH hydrogen and the Carbonyl oxygen.

Result: This H-bond weakens the C=O double bond character, shifting the peak significantly

lower (often <1660 cm⁻¹).[1]

Target Molecule: In 4-amino-5-bromo-2-chlorobenzoic acid, the Amino group is para to the

Acid.[1] No intramolecular H-bond is possible.[1] Therefore, the C=O peak remains in the

"normal" dimer range (1675-1685 cm⁻¹).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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